(2-Chloro-4-methoxy-5-methylphenyl)(methyl)sulfane

• Molecular Formula: C9H11ClOS
• Molecular Weight: 202.70 g/mol
• IUPAC Name: 1-chloro-5-methoxy-4-methyl-2-methylsulfanylbenzene
• InChI: InChI=1S/C9H11ClOS/c1-6-4-9(12-3)7(10)5-8(6)11-2/h4-5H,1-3H3
• InChI Key: BAXLVWOPKQZPDZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1OC)Cl)SC

Description

(2-Chloro-4-methoxy-5-methylphenyl)(methyl)sulfane is an organic compound with the molecular formula C9H11ClOS It is characterized by the presence of a chloro, methoxy, and methyl group attached to a phenyl ring, along with a methylsulfane group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Chloro-4-methoxy-5-methylphenyl)(methyl)sulfane typically involves the reaction of 2-chloro-4-methoxy-5-methylphenol with a methylsulfane reagent under controlled conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction. The reaction mixture is heated to a specific temperature to ensure complete conversion of the starting materials to the desired product .

Industrial Production Methods

In an industrial setting, the production of this compound may involve the use of continuous flow reactors to optimize the reaction conditions and improve yield. The process may also include purification steps such as distillation or recrystallization to obtain the compound in high purity .

Chemical Reactions Analysis

Types of Reactions

(2-Chloro-4-methoxy-5-methylphenyl)(methyl)sulfane can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reduction reactions can convert the compound to its corresponding thiol using reducing agents like lithium aluminum hydride.

Substitution: The chloro group can be substituted with other nucleophiles such as amines or thiols under appropriate conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Lithium aluminum hydride.

Substitution: Amines, thiols, bases like sodium hydroxide or potassium carbonate.

Major Products

Oxidation: Sulfoxides, sulfones.

Reduction: Thiols.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

(2-Chloro-4-methoxy-5-methylphenyl)(methyl)sulfane has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biological targets.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (2-Chloro-4-methoxy-5-methylphenyl)(methyl)sulfane involves its interaction with specific molecular targets. The compound may act by binding to enzymes or receptors, thereby modulating their activity. The exact pathways and molecular targets can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

• 4-(2-Chloro-4-methoxy-5-methylphenyl)-N-[(1S)-2-cyclopropyl-1-(3-fluoro-4-methylphenyl)ethyl]-5-methyl-N-prop-2-ynyl-1,3-thiazol-2-amine hydrochloride (SSR125543A) .
• 2-Chlorophenyl methyl sulfone .
• 5-Chloro-2-methoxy-N-2-(4-sulfamoylphenyl)ethyl benzamide .

Uniqueness

Its ability to undergo various chemical reactions and its potential biological activity make it a valuable compound for research and industrial purposes .